Cas no 213137-53-2 (4-hydroxy-6-[(E,E)-3,7-dimethylocta-2,5-dienyl]-3-methyl-5-propyl-1H-pyridin-2-one)

4-Hydroxy-6-[(E,E)-3,7-dimethylocta-2,5-dienyl]-3-methyl-5-propyl-1H-pyridin-2-one is a structurally complex pyridinone derivative characterized by a conjugated diene side chain and multiple functional groups. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of bioactive molecules due to its reactive hydroxyl and ketone moieties. The (E,E)-configured diene system enhances its utility in cycloaddition and coupling reactions, while the alkyl substituents contribute to lipophilicity, making it suitable for applications in medicinal chemistry and material science. Its well-defined stereochemistry and functional group diversity allow for precise modifications, supporting research in drug discovery and functional materials.

4-hydroxy-6-[(E,E)-3,7-dimethylocta-2,5-dienyl]-3-methyl-5-propyl-1H-pyridin-2-one structure

213137-53-2 structure

Product Name:4-hydroxy-6-[(E,E)-3,7-dimethylocta-2,5-dienyl]-3-methyl-5-propyl-1H-pyridin-2-one

CAS No:213137-53-2

MF:C₁₉H₂₉NO₂

MW:303.439065694809

CID:2014991

PubChem ID:54732501

Update Time:2025-05-28

4-hydroxy-6-[(E,E)-3,7-dimethylocta-2,5-dienyl]-3-methyl-5-propyl-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 4-hydroxy-6-[(E,E)-3,7-dimethylocta-2,5-dienyl]-3-methyl-5-propyl-1H-pyridin-2-one
- iromycin A
- NK26588
- 6-((2E,5E)-3,7-Dimethyl-2,5-octadien-1-yl)-4-hydroxy-3-methyl-5-propyl-2(1H)-pyridinone
- CHEMBL270860
- CHEBI:220710
- LQZ8C7MJ7D
- AKOS040756301
- BDBM50411904
- 2-[(2E,5E)-3,7-dimethylocta-2,5-dienyl]-6-hydroxy-5-methyl-3-propyl-1H-pyridin-4-one
- UNII-LQZ8C7MJ7D
- 2(1H)-Pyridinone, 6-((2E,5E)-3,7-dimethyl-2,5-octadienyl)-4-hydroxy-3-methyl-5-propyl-
- 2(1H)-Pyridinone, 6-((2E,5E)-3,7-dimethyl-2,5-octadien-1-yl)-4-hydroxy-3-methyl-5-propyl-
- Iromycin A; Antibiotic NK 26588
- 6-[(2E, 5E)-3, 7-dimethylocta-2, 5-dienyl]-4-hydroxy-3-methyl-5-propyl-1H-pyridin-2-one
- 4-Hydroxy-6-((E,E)-3,7-dimethylocta-2,5-dienyl)-3-methyl-5-propyl-1H-pyridin-2-one
- 213137-53-2
- NK-26588
- NK 26588
- Iromycin
- HY-125458
- 6-[(2E,5E)-3,7-dimethylocta-2,5-dienyl]-4-hydroxy-3-methyl-5-propyl-1H-pyridin-2-one
- 6-((2E,5E)-3,7-dimethylocta-2,5-dienyl)-4-hydroxy-3-methyl-5-propyl-1H-pyridin-2-one
- CS-0091688
- G91450
- 6-((2E,5E)-3,7-Dimethylocta-2,5-dien-1-yl)-4-hydroxy-3-methyl-5-propylpyridin-2(1H)-one
- Inchi： 1S/C19H29NO2/c1-6-8-16-17(20-19(22)15(5)18(16)21)12-11-14(4)10-7-9-13(2)3/h7,9,11,13H,6,8,10,12H2,1-5H3,(H2,20,21,22)/b9-7+,14-11+
- InChI Key： HVAVEUHAOCVIPN-DTCTWCMCSA-N
- SMILES： OC1=C(C)C(NC(C/C=C(\C)/C/C=C/C(C)C)=C1CCC)=O

Computed Properties

Exact Mass: 303.219829168g/mol
Monoisotopic Mass: 303.219829168g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 7
Complexity: 534
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 49.3Å²

Experimental Properties

Density: 0.992±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.016 g/l) (25 º C),

4-hydroxy-6-[(E,E)-3,7-dimethylocta-2,5-dienyl]-3-methyl-5-propyl-1H-pyridin-2-one Pricemore >>

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